Cas no 75715-89-8 (Leukotriene E4)

Leukotriene E4 structure
Leukotriene E4 structure
Product Name:Leukotriene E4
CAS No:75715-89-8
MF:C23H37NO5S
MW:439.608586072922
MDL:MFCD00151083
CID:566197
PubChem ID:5280879
Update Time:2025-04-19

Leukotriene E4 Chemical and Physical Properties

Names and Identifiers

    • 7,9,11,14-Eicosatetraenoicacid, 6-[[(2R)-2-amino-2-carboxyethyl]thio]-5-hydroxy-, (5S,6R,7E,9E,11Z,14Z)-
    • Leukotriene E4
    • 7,9,11,14-Eicosatetraenoicacid, 6-[[(2R)-2-amino-2-carboxyethyl]thio]-5-hydroxy-, (5S,6R,7E,9E...
    • Leukotriene E4 Lipid Maps MS Standard
    • Leukotriene E
    • LTE4
    • (5S,6R,7E,9E,11Z,14Z)-6-[(2R)-2-amino-3-hydroxy-3-oxopropyl]sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid
    • C05952
    • (5S-(5R*,6S*(S*),7E,9E,11Z,14Z))-6-((2-Amino-2-carboxyethyl)thio)-5-hydroxy-7,9,11,14-eicosatetraenoic acid
    • 8EYT8ATL7G
    • PD119335
    • NCGC00163400-01
    • LEUKOTRIEN E4
    • HMS3402E12
    • 7,9,11,14-Eicosatetraenoic acid, 6-((2-amino-2-carboxyethyl)thio)-5-hydroxy-, (5S-(5R*,6S*(S*),7E,9E,11Z,14Z))-
    • CS-0061845
    • (5S,6R,7E,9E,11Z,14Z)-6-(((R)-2-Amino-2-carboxyethyl)thio)-5-hydroxyicosa-7,9,11,14-tetraenoic acid
    • starbld0009611
    • HY-113465
    • CHEBI:15650
    • 5S-Hydroxy-6R-(S-cysteinyl)-7E,9E,11Z,14Z-eicosatetraenoic acid
    • (5S,6R,7E,9E,11Z,14Z)-6-(2-AMINO-2-CARBOXYETHYL)SULFANYL-5-HYDROXYICOSA-7,9,11,14-TETRAENOIC ACID
    • (5S,6R,7E,9E,11Z,14Z)-6-(L-cystein-S-yl)-5-hydroxyicosa-7,9,11,14-tetraenoic acid
    • (5S,6R,7E,9E,11Z,14Z)-6-[(2R)-2-amino-2-carboxyethyl]sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid
    • 5S-hydroxy,6R-(S-cysteinyl),7E,9E,11Z,14Z-eicosatetraenoic acid
    • [3H]LTE4
    • (7E,9E,11Z,14Z)-(5S,6R)-6-(Cystein-S-yl)-5-hydroxyicosa-7,9,11,14-tetraenoate
    • GTPL3352
    • Q2705859
    • LEUKOTRIENE E4 [MI]
    • LMFA03020002
    • 75715-89-8
    • AKOS040758330
    • (7E,9E,11Z,14Z)-(5S,6R)-6-(Cystein-S-yl)-5-hydroxyeicosa-7,9,11,14-tetraenoate
    • BSPBio_001370
    • CHEMBL509456
    • DTXSID20897510
    • NS00074205
    • LTE-4
    • NCGC00163400-02
    • Leukotriene E4 Lipid Maps(R) MS Standard
    • GTPL5863
    • [5S-[5R*,6S*(S*),7E,9E,11Z,14Z]]- 6-[(2-amino-2-carboxyethyl)thio]-5-hydroxy-7,9,11,14-Eicosatetraenoic acid
    • UNII-8EYT8ATL7G
    • SCHEMBL11263165
    • S-{(1R,2E,4E,6Z,9Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]pentadeca-2,4,6,9-tetraen-1-yl}-L-cysteine
    • [5S-[5R*,6S*(S*),7E,9E,11Z,14Z]]- 6-[(2-amino-2-carboxyethyl)thio]-5-hydroxy-7,9,11,14-Eicosatetraenoate
    • BDBM50297387
    • LEUKOTRIENEE4
    • DA-64930
    • G91551
    • MDL: MFCD00151083
    • Inchi: 1S/C23H37NO5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-21(30-18-19(24)23(28)29)20(25)15-14-17-22(26)27/h6-7,9-13,16,19-21,25H,2-5,8,14-15,17-18,24H2,1H3,(H,26,27)(H,28,29)/b7-6-,10-9-,12-11+,16-13+/t19-,20-,21+/m0/s1
    • InChI Key: OTZRAYGBFWZKMX-FRFVZSDQSA-N
    • SMILES: S(C[C@@H](C(=O)O)N)[C@H](/C=C/C=C/C=C\C/C=C\CCCCC)[C@H](CCCC(=O)O)O

Computed Properties

  • Exact Mass: 439.23900
  • Monoisotopic Mass: 439.23924445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 18
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • PSA: 146.15000
  • LogP: 5.01140

Leukotriene E4 Security Information

  • Hazardous Material transportation number:UN 1230 3/PG 2
  • Hazard Category Code: 11
  • Safety Instruction: 7-16-23-45
  • Hazardous Material Identification: F T
  • Risk Phrases:R11

Leukotriene E4 Pricemore >>

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